Cas no 1503433-11-1 (2-methyl-N-(3-methylpentan-2-yl)pyridin-3-amine)

• Product Name: 2-methyl-N-(3-methylpentan-2-yl)pyridin-3-amine
• CAS No: 1503433-11-1
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 5151283
• PubChem ID: 75356121
• Update Time: 2025-07-18

2-methyl-N-(3-methylpentan-2-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, N-(1,2-dimethylbutyl)-2-methyl-
• 2-methyl-N-(3-methylpentan-2-yl)pyridin-3-amine

• Inchi： 1S/C12H20N2/c1-5-9(2)10(3)14-12-7-6-8-13-11(12)4/h6-10,14H,5H2,1-4H3
• InChI Key： RTMAEUYBAGADJN-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CC=C1NC(C)C(C)CC

Additional information on 2-methyl-N-(3-methylpentan-2-yl)pyridin-3-amine

Introduction to 2-methyl-N-(3-methylpentan-2-yl)pyridin-3-amine (CAS No. 1503433-11-1)

2-methyl-N-(3-methylpentan-2-yl)pyridin-3-amine, with the CAS number 1503433-11-1, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and a substituted alkyl chain, making it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 2-methyl-N-(3-methylpentan-2-yl)pyridin-3-amine consists of a pyridine ring with a methyl group at the 2-position and an amine group at the 3-position. The amine group is further substituted with a 3-methylpentan-2-yl moiety, which imparts specific physicochemical properties to the molecule. These properties, such as solubility, stability, and reactivity, are crucial for its potential use in drug discovery and development.

In the realm of medicinal chemistry, 2-methyl-N-(3-methylpentan-2-yl)pyridin-3-amine has been explored for its pharmacological activities. Recent studies have highlighted its potential as a modulator of various biological targets. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain enzymes and receptors involved in neurological disorders. Specifically, it has demonstrated promising inhibitory effects on monoamine oxidase (MAO), an enzyme implicated in the degradation of neurotransmitters such as serotonin and dopamine.

The potential therapeutic applications of 2-methyl-N-(3-methylpentan-2-yl)pyridin-3-amine extend beyond neurological disorders. Studies have also investigated its anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory diseases. A recent study published in the European Journal of Pharmacology reported that this compound effectively reduced inflammation in animal models, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmacological activities, the synthetic route to produce 2-methyl-N-(3-methylpentan-2-yl)pyridin-3-amine has been optimized to enhance yield and purity. The synthesis typically involves several steps, including the formation of the pyridine ring and subsequent substitution reactions. These advancements in synthetic methods have made it more feasible to produce this compound on a larger scale for further research and development.

The safety profile of 2-methyl-N-(3-methylpentan-2-yl)pyridin-3-amine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for clinical trials. However, further studies are needed to fully understand its long-term effects and potential side effects.

In conclusion, 2-methyl-N-(3-methylpentan-2-yl)pyridin-3-amine (CAS No. 1503433-11-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various medical fields.